Cas no 1214340-87-0 (2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile)

• Product Name: 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile
• CAS No: 1214340-87-0
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 4998575
• Update Time: 2025-10-29

2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile
• 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile

• Inchi： 1S/C14H7F4N/c15-13-4-2-1-3-12(13)10-5-9(8-19)6-11(7-10)14(16,17)18/h1-7H
• InChI Key： IKCVDTLMOZYOBQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(C#N)=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8

Additional information on 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile

Introduction to 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile (CAS No. 1214340-87-0)

2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile, identified by its CAS number 1214340-87-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the biphenyl class of molecules, which are known for their diverse applications due to their stable aromatic structure and tunable electronic properties. The presence of both fluoro and trifluoromethyl substituents in its molecular framework imparts unique chemical and physical characteristics, making it a valuable candidate for various research and industrial applications.

The molecular structure of 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile consists of two benzene rings connected by a single bond, with specific functional groups attached to the third and fifth positions of one of the rings. The fluoro group is attached at the 2'-position, while the trifluoromethyl group is located at the 3-position. Additionally, a nitrile group (-CN) is present at the 5-position. This specific arrangement of substituents contributes to the compound's reactivity and its potential utility in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased lipophilicity compared to their non-fluorinated counterparts. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, making them more suitable for drug development. For instance, fluorine atoms can help prevent rapid metabolism by enzymes such as cytochrome P450, thereby extending the half-life of a drug in the body.

The trifluoromethyl group, on the other hand, is known for its ability to increase the binding affinity of a molecule to its target receptor. This effect is particularly valuable in pharmaceuticals, where strong binding interactions are often necessary for efficacy. Additionally, the nitrile group can serve as a versatile handle for further chemical modifications, allowing researchers to explore new derivatives with tailored properties.

Recent studies have demonstrated the potential of 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile in the development of novel agrochemicals and organic electronic materials. Its unique structure makes it an excellent candidate for designing molecules with specific photophysical properties, which are crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, its stability under various conditions makes it suitable for use in high-performance polymers that require resistance to thermal and chemical degradation.

The synthesis of 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, followed by functional group transformations such as halogenation and cyanation. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, reducing the environmental impact of producing this compound.

In terms of applications in pharmaceutical research, 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile has been explored as a building block for more complex drug candidates. Its structural features make it a promising precursor for molecules targeting neurological disorders, cancer, and infectious diseases. Researchers have utilized computational methods to predict how modifications to this core structure might affect its biological activity, guiding the design of next-generation therapeutics.

The compound's electronic properties also make it interesting for materials science applications. Fluorinated biphenyls are known to exhibit high charge carrier mobility, which is essential for their use in semiconducting materials. By tuning the substitution pattern on the biphenyl core, scientists can fine-tune these electronic properties, leading to advancements in flexible electronics and optoelectronic devices.

Ethical considerations are also important when working with compounds like 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile. Ensuring that research is conducted responsibly and with proper safety protocols minimizes potential risks associated with handling sensitive chemicals. Collaborative efforts between academia and industry can help promote best practices in synthetic chemistry and material science.

The future prospects for 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonitrile are promising, with ongoing research aimed at expanding its utility across multiple domains. As our understanding of molecular structure-property relationships continues to evolve, new applications will likely emerge, further solidifying its importance in both academic and industrial settings.